N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C18H18N2OS/c1-12-7-9-14(10-8-12)17-13(2)22-18(20-17)19-15-5-4-6-16(11-15)21-3/h4-11H,1-3H3,(H,19,20)
• InChI Key: HBZQMOBXHBFMLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(SC(=N2)NC3=CC(=CC=C3)OC)C
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine, also known as MPTA, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPTA belongs to the class of thiazole compounds that have shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine involves the inhibition of various enzymes and pathways involved in inflammation and oxidative stress. N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are responsible for the initiation and progression of inflammation. N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine also scavenges free radicals and reduces oxidative stress, which is a major contributor to various diseases.
Biochemical and Physiological Effects:
N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to reduce the levels of inflammatory markers, such as TNF-α, IL-1β, and IL-6, in various tissues and organs. N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine has also been shown to reduce oxidative stress and improve antioxidant status in various tissues and organs. Additionally, N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine has been shown to inhibit tumor growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine in lab experiments is its potent anti-inflammatory and antioxidant properties. N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine has been shown to be effective in various disease models, including neurodegenerative diseases and cancer. However, one of the limitations of using N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine in lab experiments is its potential toxicity and side effects. Further studies are required to determine the optimal dose and duration of N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine treatment in various disease models.

Future Directions

There are numerous future directions for the scientific research of N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine. One potential direction is the development of N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine-based therapeutics for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another potential direction is the development of N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine-based therapeutics for the treatment of cancer. Further studies are also required to determine the optimal dose and duration of N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine treatment in various disease models. Overall, N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine has shown promising results in various scientific research studies and has the potential to be developed into a therapeutic agent for various diseases.

Scientific Research Applications

N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to possess anti-inflammatory, antioxidant, and antitumor properties. N-(3-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.